molecular formula C19H18N2O3 B12344442 N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-carboxamide

N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-carboxamide

Cat. No.: B12344442
M. Wt: 322.4 g/mol
InChI Key: JFOXEQRZLOPUKN-UHFFFAOYSA-N
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Description

    Reagents: Methanol, sodium methoxide

    Conditions: Reflux

    Reaction: Methylation of the hydroxyl group on the chromene core

  • Step 3: Formation of Carboxamide Group

      Reagents: 3,4-dimethylaniline, acyl chloride

      Conditions: Basic catalyst, room temperature

      Reaction: Acylation to form the carboxamide group

  • Industrial Production Methods

    Industrial production of N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-carboxamide involves scaling up the laboratory synthesis methods. This typically includes optimizing reaction conditions to ensure cost-effectiveness and high yield. Continuous flow reactors and automated synthesis systems are often employed to achieve consistent product quality.

    Preparation Methods

    Synthetic Routes and Reaction Conditions

    The synthesis of N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-carboxamide typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the chromene core, followed by the introduction of the methoxy group and the carboxamide group. The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and purity.

    • Step 1: Synthesis of Chromene Core

        Reagents: 2-hydroxyacetophenone, benzaldehyde

        Conditions: Acidic catalyst, reflux

        Reaction: Aldol condensation to form the chromene core

    Chemical Reactions Analysis

    Types of Reactions

    N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-carboxamide undergoes various chemical reactions, including:

    • Oxidation:

        Reagents: Potassium permanganate, hydrogen peroxide

        Conditions: Acidic or basic medium

        Products: Oxidized derivatives of the chromene core

    • Reduction:

        Reagents: Sodium borohydride, lithium aluminum hydride

        Conditions: Room temperature or reflux

        Products: Reduced derivatives of the carboxamide group

    • Substitution:

        Reagents: Halogenating agents (e.g., bromine, chlorine)

        Products: Halogenated derivatives of the chromene core

    Common Reagents and Conditions

    The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and halogenating agents like bromine. The reaction conditions vary depending on the desired product, ranging from room temperature to reflux conditions.

    Scientific Research Applications

    N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-carboxamide has a wide range of applications in scientific research:

    • Chemistry:

      • Used as a building block for the synthesis of more complex organic molecules.
      • Employed in the study of reaction mechanisms and kinetics.
    • Biology:

      • Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.
      • Used in the study of enzyme inhibition and protein-ligand interactions.
    • Medicine:

      • Explored for its potential therapeutic applications in treating various diseases.
      • Studied for its pharmacokinetic and pharmacodynamic properties.
    • Industry:

      • Utilized in the development of new materials with specific properties.
      • Employed in the production of specialty chemicals and pharmaceuticals.

    Mechanism of Action

    The mechanism of action of N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-carboxamide involves its interaction with specific molecular targets. The compound is known to bind to certain enzymes and receptors, modulating their activity. The chromene core and the carboxamide group play crucial roles in its binding affinity and specificity. The pathways involved in its mechanism of action include inhibition of enzyme activity and disruption of cellular signaling pathways.

    Comparison with Similar Compounds

    N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-carboxamide can be compared with other similar compounds, such as:

    • N-(3,4-dimethylphenyl)-2-imino-8-hydroxy-2H-chromene-3-carboxamide:

      • Similar structure but with a hydroxyl group instead of a methoxy group.
      • Different chemical reactivity and biological activity.
    • N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-carboxylate:

      • Similar structure but with a carboxylate group instead of a carboxamide group.
      • Different solubility and stability properties.
    • N-(3,4-dimethylphenyl)-2-imino-8-methoxy-2H-chromene-3-sulfonamide:

      • Similar structure but with a sulfonamide group instead of a carboxamide group.
      • Different pharmacological properties and applications.

    Properties

    Molecular Formula

    C19H18N2O3

    Molecular Weight

    322.4 g/mol

    IUPAC Name

    N-(3,4-dimethylphenyl)-2-imino-8-methoxychromene-3-carboxamide

    InChI

    InChI=1S/C19H18N2O3/c1-11-7-8-14(9-12(11)2)21-19(22)15-10-13-5-4-6-16(23-3)17(13)24-18(15)20/h4-10,20H,1-3H3,(H,21,22)

    InChI Key

    JFOXEQRZLOPUKN-UHFFFAOYSA-N

    Canonical SMILES

    CC1=C(C=C(C=C1)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=N)C

    Origin of Product

    United States

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